Cas no 1060802-20-1 (5-bromo-4-chloropyridine-2-carbaldehyde)

• Product Name: 5-bromo-4-chloropyridine-2-carbaldehyde
• CAS No: 1060802-20-1
• MF: C₆H₃BrClNO
• MW: 220.451119661331
• MDL: MFCD13189051
• CID: 829072
• PubChem ID: 59408687
• Update Time: 2026-04-29

5-bromo-4-chloropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloropicolinaldehyde
• 5-bromo-4-chloropyridine-2-carbaldehyde

• MDL： MFCD13189051

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-bromo-4-chloropyridine-2-carbaldehyde

Introduction to 5-Bromo-4-Chloropyridine-2-Carbaldehyde (CAS No. 1060802-20-1)

5-Bromo-4-chloropyridine-2-carbaldehyde (CAS No. 1060802-20-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique bromo and chloro substituents on a pyridine ring, serves as a valuable building block for the synthesis of various bioactive molecules and pharmaceuticals. The compound's structural features make it an attractive candidate for the development of novel therapeutic agents, particularly in the areas of oncology and neurology.

The chemical structure of 5-bromo-4-chloropyridine-2-carbaldehyde consists of a pyridine ring with a bromine atom at the 5-position, a chlorine atom at the 4-position, and an aldehyde group at the 2-position. These functional groups contribute to the compound's reactivity and its potential to form diverse chemical bonds, making it a key intermediate in the synthesis of complex molecules. The aldehyde group, in particular, is highly reactive and can participate in various chemical reactions such as condensations, reductions, and additions.

Recent studies have highlighted the importance of 5-bromo-4-chloropyridine-2-carbaldehyde in the development of new drugs. For instance, researchers have utilized this compound as a starting material to synthesize potent inhibitors of specific enzymes involved in cancer progression. One notable example is its use in the synthesis of inhibitors targeting the enzyme cyclin-dependent kinase (CDK), which plays a crucial role in cell cycle regulation and is often dysregulated in cancer cells. By inhibiting CDK activity, these compounds can effectively halt cancer cell proliferation and induce apoptosis.

In addition to its applications in oncology, 5-bromo-4-chloropyridine-2-carbaldehyde has also shown promise in neurodegenerative disease research. Studies have demonstrated that derivatives of this compound can modulate the activity of certain neurotransmitter receptors, potentially offering new therapeutic avenues for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure of these derivatives through strategic modifications allows for the optimization of their pharmacological properties, including selectivity, potency, and bioavailability.

The synthetic route to 5-bromo-4-chloropyridine-2-carbaldehyde involves several well-established chemical transformations. One common approach is to start with 3-bromopyridine and sequentially introduce the chlorine and aldehyde functionalities through halogenation and formylation reactions. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and sustainability of these processes.

The physical properties of 5-bromo-4-chloropyridine-2-carbaldehyde, including its melting point, solubility, and stability under various conditions, are essential for its handling and storage. This compound is typically provided as a solid or liquid with a characteristic color that can vary depending on impurities or solvent interactions. Proper storage conditions, such as maintaining it in a dry environment away from light and heat sources, are crucial to preserve its integrity.

In conclusion, 5-bromo-4-chloropyridine-2-carbaldehyde (CAS No. 1060802-20-1) is a highly valuable compound with broad applications in medicinal chemistry and drug discovery. Its unique structural features make it an excellent starting material for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.